![molecular formula C17H17ClO3 B4857626 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde](/img/structure/B4857626.png)
3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde
Overview
Description
3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde is a chemical compound that belongs to the family of benzaldehydes. It is commonly used in scientific research for its various applications.
Mechanism of Action
The mechanism of action of 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that is important for the proper functioning of the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and antitumor properties. It has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde in lab experiments is its availability and low cost. It is also relatively easy to synthesize. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for the use of 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde in scientific research. One direction is the development of new compounds based on its structure for various applications, such as drug development. Another direction is the investigation of its mechanism of action to better understand its effects on the body. Additionally, its potential use as a therapeutic agent for various diseases, such as Alzheimer's disease and cancer, should be explored further.
Scientific Research Applications
3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde is widely used in scientific research for various applications. It is used as a starting material for the synthesis of other compounds, such as 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzoic acid and 3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzyl alcohol. It is also used as a reagent in organic synthesis.
properties
IUPAC Name |
3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClO3/c1-12-3-5-16(13(2)9-12)20-7-8-21-17-6-4-14(11-19)10-15(17)18/h3-6,9-11H,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIAUJHSIUIZPJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCOC2=C(C=C(C=C2)C=O)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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